Cas no 70187-22-3 (3-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole)

• Product Name: 3-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole
• CAS No: 70187-22-3
• MF: C₁₅H₁₃N₃O
• MW: 251.283222913742
• CID: 974737
• PubChem ID: 189754
• Update Time: 2025-04-19

3-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole
• 3-(4-methoxyphenyl)-4-phenyl-1,2,4-triazole
• 4H-1,2,4-triazole, 3-(4-methoxyphenyl)-4-phenyl-
• DTXSID20220460
• 3-Mppt
• 70187-22-3
• SCHEMBL10625090

• Inchi： 1S/C15H13N3O/c1-19-14-9-7-12(8-10-14)15-17-16-11-18(15)13-5-3-2-4-6-13/h2-11H,1H3
• InChI Key： JIXYFZKFYITQCJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1=NN=CN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 251.10599
• Monoisotopic Mass: 251.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• PSA: 39.94